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Compound of Interest

Compound Name: Precyasterone

Cat. No.: B2760011

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Progesterone, a compound also known by trade names such as
Precyasterone. Adherence to these guidelines is critical to ensure personnel safety and
mitigate risks associated with this potent steroidal hormone. Progesterone is classified as a
potential carcinogen and a reproductive toxin for both men and women.[1]

Personal Protective Equipment (PPE) and Safety
Measures

A comprehensive approach to personal protection is mandatory when handling Progesterone in
a laboratory setting. The following table summarizes the required PPE and other essential
safety equipment.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2760011?utm_src=pdf-interest
https://www.benchchem.com/product/b2760011?utm_src=pdf-body
https://studylib.net/doc/7451132/progesterone-sop
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2760011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Equipment Specification Purpose
Chemical-resistant nitrile )
To prevent dermal absorption,
gloves are recommended.
Gloves as Progesterone can be

Consider double-gloving for

enhanced protection.[2]

absorbed through the skin.

Eye Protection

Safety glasses with side

shields or tightly sealed
goggles.[3]

To protect eyes from dust
particles or splashes of
solutions containing

Progesterone.

Face Protection

A face shield should be worn in
addition to safety glasses or
goggles when there is a risk of

splashes.

To provide full-face protection

from accidental splashes.

Respiratory Protection

For handling solid/crystalline
forms, an N-95 respirator or a
higher-level respirator is
required if a chemical fume
hood is not available.[1] A
respirator with a P3 filter is
recommended for brief
exposure or low pollution,
while a self-contained
breathing apparatus should be
used for intensive or longer

exposure.

To prevent inhalation of
airborne powder, which can be
an irritant and poses long-term

health risks.

Protective Clothing

A fully buttoned lab coat or a
disposable gown.[1]

To protect skin and personal

clothing from contamination.

Engineering Controls

All work with solid or crystalline
forms of Progesterone must be
conducted in a chemical fume
hood or a similar exhausted

enclosure.[1]

To minimize inhalation
exposure to the operator and
prevent contamination of the

laboratory environment.
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Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following procedures is essential to minimize exposure and ensure safe

handling of Progesterone.

Preparation and Weighing of Solid Progesterone:

Location: All handling of solid Progesterone must be performed within a certified chemical
fume hood to prevent inhalation of the powder.[1]

Surface Preparation: Work over disposable absorbent benchtop spill pads to contain any
potential spills.[1]

Personal Protective Equipment: Before beginning, don all required PPE as outlined in the
table above (double gloves, lab coat, eye and face protection, and appropriate respiratory
protection if not in a fume hood).

Weighing: Use a dedicated set of weighing tools (spatula, weigh paper/boat). Tare the
balance with the weigh boat inside the fume hood. Carefully transfer the desired amount of
Progesterone powder to the weigh boat. Avoid creating dust.

Post-Weighing: Once the desired amount is weighed, securely close the primary container.
Clean the weighing tools and the balance area within the fume hood using a damp paper
towel to wipe down any residual powder. Dispose of the paper towel as hazardous waste.

Dissolving Progesterone:

Solvent Addition: In the chemical fume hood, place the weigh boat containing the
Progesterone powder into the desired flask or beaker. Add the solvent to the vessel, rinsing
the weigh boat to ensure all the powder is transferred.

Mixing: Use a magnetic stirrer or gentle swirling to dissolve the Progesterone. If heating is
required, use a controlled heating mantle and ensure adequate ventilation.

Solution Handling: Handle all Progesterone solutions over plastic-backed absorbent sheets.

[1]
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Disposal Plan

Proper disposal of Progesterone and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

e Solid Waste:

o Contaminated materials such as gloves, disposable lab coats, weigh boats, and absorbent
pads should be collected in a designated, sealed, and clearly labeled hazardous waste
container (e.g., yellow sharps container for needles and syringes, yellow waste bags for
other solid waste).[1]

e Liquid Waste:

o All residual liquid solutions containing Progesterone must be collected for disposal as
hazardous chemical waste.[1]

o Do not pour Progesterone waste down the drain.
o Decontamination of Glassware:

o Non-porous materials like glassware should be decontaminated by soaking in a 10%
bleach solution for at least 24 hours before routine washing.[1]

o Waste Pickup:

o All hazardous waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office in accordance with local, state, and federal regulations.

Experimental Protocols

While specific experimental procedures will vary, the following general protocols should be
adapted to your specific research needs, always prioritizing safety.

Protocol for Preparing a Progesterone Stock Solution:

o Preparation: Set up your workspace inside a chemical fume hood with all necessary
equipment (balance, glassware, spatula, solvent, etc.) and materials (Progesterone powder,
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absorbent pads).

o PPE: Don the appropriate PPE as detailed above.

» Weighing: Carefully weigh the required mass of Progesterone powder as described in the
"Preparation and Weighing" section.

 Dissolving: Transfer the weighed Progesterone to a volumetric flask. Add a small amount of
the desired solvent (e.g., ethanol, DMSO) to dissolve the powder completely. Once
dissolved, bring the solution to the final volume with the solvent.

o Labeling and Storage: Clearly label the stock solution with the chemical name,
concentration, solvent, date of preparation, and your initials. Store the solution in a tightly
sealed container in a designated and secure location, protected from light.

o Cleanup: Decontaminate all non-disposable equipment and the work area. Dispose of all
contaminated disposable materials as hazardous waste.

Progesterone Signaling Pathway

The following diagram illustrates the classical genomic signaling pathway of Progesterone.
Progesterone diffuses across the cell membrane and binds to its intracellular receptor (PR).
This binding event causes the dissociation of heat shock proteins (HSPs) and dimerization of
the receptor. The activated PR dimer then translocates to the nucleus, where it binds to
Progesterone Response Elements (PRES) on the DNA, leading to the transcription of target
genes.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2760011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Cell

Cytoplasm Nucleus
Heat Shock
Proteins (HSP)

Progesterone
Receptor (PR)

PR-HSP Complex DNA

. Gene Transcription
Activated Translocation
PR Dimer

Progesterone
Response Element (PRE

Extracellular Space

Progesterone  }-—1-

\A

A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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